N'-[(furan-2-yl)methyl]-N-[2-methoxy-4-(methylsulfanyl)butyl]ethanediamide

• IUPAC Name: N-(furan-2-ylmethyl)-N'-(2-methoxy-4-methylsulfanylbutyl)oxamide
• InChI: InChI=1S/C13H20N2O4S/c1-18-10(5-7-20-2)8-14-12(16)13(17)15-9-11-4-3-6-19-11/h3-4,6,10H,5,7-9H2,1-2H3,(H,14,16)(H,15,17)
• InChI Key: YKBMDDPUSVCBCJ-UHFFFAOYSA-N
• Canonical SMILES: COC(CCSC)CNC(=O)C(=O)NCC1=CC=CO1
• Molecular Formula: C13H20N2O4S
• Molecular Weight: 300.38 g/mol
• CAS No.: 2319723-66-3

Description

The compound N-[(furan-2-yl)methyl]formamide is a related compound with a furan ring and a formamide group. It has a molecular weight of 125.13 and is a liquid at room temperature. Another related compound is Furan-2-ylmethanethiol, which is a clear colourless liquid when pure, but it becomes yellow coloured upon prolonged standing. It possesses a strong odour of roasted coffee and a bitter taste.

Synthesis Analysis

Furan-2-ylmethanethiol is easily prepared by reacting furfuryl alcohol with thiourea in hydrochloric acid via an intermediate isothiouronium salt which is hydrolized to the thiol by heating with sodium hydroxide.

Molecular Structure Analysis

The molecular structure of related compounds such as Furan, 2-methyl- and N-[(furan-2-yl)methyl]formamide are available. The structure of these compounds can be viewed using Java or Javascript.

Physical And Chemical Properties Analysis

N-[(furan-2-yl)methyl]formamide has a molecular weight of 125.13 and is a liquid at room temperature. Furan-2-ylmethanethiol has a strong odour of roasted coffee and a bitter taste.

Safety and Hazards

N-[(furan-2-yl)methyl]formamide has several hazard statements including H302, H312, H315, H318, H332, H335. Furan-2-ylmethanethiol has a flash point of 45 °C (113 °F; 318 K) and a lethal dose or concentration (LD, LC): LD 50 ( median dose) 100-200 mg kg −1 (mouse).